Cas no 958703-35-0 (2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 958703-35-0
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5976145
• PubChem ID: 2160246
• Update Time: 2025-11-01

2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide
• 2-ethoxy-N-(5-oxido-2-(o-tolyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)benzamide
• Benzamide, N-[2,6-dihydro-2-(2-methylphenyl)-5-oxido-4H-thieno[3,4-c]pyrazol-3-yl]-2-ethoxy-
• AKOS024583876
• F0561-0126
• Oprea1_522428
• 2-ethoxy-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• EU-0087683
• 958703-35-0
• 2-ethoxy-N-[2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno[3,4-c]pyrazol-3-yl]benzamide
• 2-ethoxy-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• SR-01000547025-1
• SR-01000547025

• Inchi： 1S/C21H21N3O3S/c1-3-27-19-11-7-5-9-15(19)21(25)22-20-16-12-28(26)13-17(16)23-24(20)18-10-6-4-8-14(18)2/h4-11H,3,12-13H2,1-2H3,(H,22,25)
• InChI Key： WJWWOADYSGKMJX-UHFFFAOYSA-N
• SMILES： C(NC1N(C2=CC=CC=C2C)N=C2CS(=O)CC2=1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 395.13036271g/mol
• Monoisotopic Mass: 395.13036271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• Boiling Point: 589.9±50.0 °C(Predicted)
• pka: 12.19±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide

Professional Introduction to Compound with CAS No. 958703-35-0 and Product Name: 2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide

The compound with the CAS number 958703-35-0 and the product name 2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties.

At the core of this compound's structure lies a thieno[3,4-cpyrazole] scaffold, which is a heterocyclic system known for its versatility in medicinal chemistry. The thieno[3,4-cpyrazole] core is a fused ring system consisting of a thiophene ring connected to a pyrazole ring. This particular arrangement introduces a combination of electronic and steric effects that can modulate the compound's interactions with biological targets. The presence of a 5-oxo group further enhances the electrophilic nature of the molecule, making it a promising candidate for further derivatization and functionalization.

The N-terminal amide group in the compound plays a crucial role in determining its solubility and bioavailability. The amide functionality is often employed in drug design due to its ability to form hydrogen bonds, which can improve binding affinity to biological targets. In this case, the amide group is linked to a benzamide moiety, which is known for its pharmacological activity in various therapeutic areas. The benzamide moiety can interact with biological receptors through hydrogen bonding and hydrophobic interactions, making it an attractive feature for drug development.

The 2-ethoxy substituent at the C2 position of the benzene ring contributes to the compound's overall electronic properties. Ethoxy groups are often used in medicinal chemistry to enhance solubility and metabolic stability. The presence of this group can influence the compound's pharmacokinetic profile, potentially improving its bioavailability and reducing toxicity. Additionally, the 2-methylphenyl (or p-tolyl) group at the N2 position of the thieno[3,4-cpyrazole] core introduces steric hindrance and electronic modulation. This substituent can affect the compound's binding affinity by altering the spatial orientation and electronic distribution around the pharmacophoric site.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such complex molecules with greater accuracy. Molecular docking studies have been instrumental in understanding how this compound interacts with target proteins. For instance, computational models suggest that the thieno[3,4-cpyrazole] scaffold can bind effectively to enzymes involved in inflammatory pathways. This finding aligns with recent research indicating that modulating these pathways could lead to novel therapeutic interventions for chronic inflammatory diseases.

In vitro studies have begun to explore the potential of this compound as an inhibitor of various enzymes relevant to human health. Preliminary results suggest that it may exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation and oxidative stress. These enzymes are targeted by many existing anti-inflammatory drugs, so discovering new inhibitors could lead to more effective treatments with fewer side effects.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity throughout the process. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex heterocyclic core efficiently. These methodologies not only streamline the synthetic route but also improve yields and purity.

The development of novel pharmaceuticals often relies on understanding how small changes in molecular structure can significantly impact biological activity. In this case, modifying substituents such as the 2-methylphenyl group or introducing additional functional groups could lead to derivatives with enhanced potency or selectivity. Researchers are exploring various strategies to optimize this compound's pharmacological profile through structure-based drug design approaches.

Future research directions may include exploring the compound's potential in treating neurological disorders. The thieno[3,4-cpyrazole] scaffold has shown promise in previous studies as a modulator of neurotransmitter systems relevant to conditions such as Alzheimer's disease and Parkinson's disease. By investigating how this compound interacts with neural receptors and enzymes, scientists may uncover new therapeutic opportunities for these challenging conditions.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like this one. Predictive models can analyze vast datasets to identify structural features that correlate with biological activity, guiding researchers toward more efficient synthesis strategies. These computational tools are becoming indispensable in modern pharmaceutical research.

In conclusion,2-ethoxy-N-2-(2-methylphenyl)-5-oxo-2H,4H,6H-5lambda4-thieno3,4-cpyrazol-3-ylbenzamide (CAS No. 958703-35-0) exemplifies the innovative approaches being taken in pharmaceutical chemistry today. Its complex structure offers numerous opportunities for further exploration into its biological activities and potential therapeutic applications. As research continues to uncover new insights into its mechanisms of action,this compound holds promise as a valuable tool for developing novel treatments across multiple therapeutic areas.